(3-{[2-{1-[3,5-Bis(trifluoromethyl)phenyl]ethoxy}-3-(4-fluorophenyl)morpholin-4-yl]methyl}-5-oxo-2,5-dihydro-1H-1,2,4-triazol-1-yl)phosphonic acid

Specification

• Molecular Formula: C23H22F7N4O6P
• Molecular Weight: 614.4 g/mol
• IUPAC Name: [3-[[2-[1-[3,5-bis(trifluoromethyl)phenyl]ethoxy]-3-(4-fluorophenyl)morpholin-4-yl]methyl]-5-oxo-4H-1,2,4-triazol-1-yl]phosphonic acid
• Standard InChI: InChI=1S/C23H22F7N4O6P/c1-12(14-8-15(22(25,26)27)10-16(9-14)23(28,29)30)40-20-19(13-2-4-17(24)5-3-13)33(6-7-39-20)11-18-31-21(35)34(32-18)41(36,37)38/h2-5,8-10,12,19-20H,6-7,11H2,1H3,(H,31,32,35)(H2,36,37,38)
• Standard InChI Key: BARDROPHSZEBKC-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC(=CC(=C1)C(F)(F)F)C(F)(F)F)OC2C(N(CCO2)CC3=NN(C(=O)N3)P(=O)(O)O)C4=CC=C(C=C4)F

Introduction

Molecular Characterization and Structural Features

Chemical Identity and Nomenclature

The compound is systematically named [3-[[2-[1-[3,5-bis(trifluoromethyl)phenyl]ethoxy]-3-(4-fluorophenyl)morpholin-4-yl]methyl]-5-oxo-4H-1,2,4-triazol-1-yl]phosphonic acid, as per IUPAC conventions. Its molecular formula is C23H22F7N4O6P, with a molecular weight of 614.4 g/mol. The SMILES notation (CC(C1=CC(=CC(=C1)C(F)(F)F)C(F)(F)F)OC2C(N(CCO2)CC3=NN(C(=O)N3)P(=O)(O)O)C4=CC=C(C=C4)F) and InChIKey (BARDROPHSZEBKC-UHFFFAOYSA-N) provide unambiguous representations of its connectivity and stereochemistry.

Structural Motifs and Functional Groups

The molecule integrates three critical domains:

• Morpholine Core: A six-membered morpholine ring substituted at positions 2 and 3 with ethoxy and 4-fluorophenyl groups, respectively.

• Triazolone Moiety: A 1,2,4-triazol-5-one ring linked to the morpholine via a methyl group.

• Phosphonic Acid Group: A phosphonic acid (-PO(OH)2) substituent on the triazolone nitrogen, enhancing potential interactions with biological targets.

The 3,5-bis(trifluoromethyl)phenyl and 4-fluorophenyl groups contribute to lipophilicity and metabolic stability, while the phosphonic acid may mimic phosphate groups in enzymatic processes.

Table 1: Key Molecular Properties

Property	Value
Molecular Formula	C23H22F7N4O6P
Molecular Weight	614.4 g/mol
CAS Number	135743589
SMILES	CC(C1=CC(=CC(=C1)C(F)(F)F)...

Synthesis and Chemical Reactivity

Synthetic Strategy

While no explicit synthesis route for this compound is documented, methodologies for analogous phosphonic acid-containing morpholines suggest a multi-step approach:

• Morpholine Subunit Assembly: Construction of the 2-ethoxy-3-(4-fluorophenyl)morpholine core via nucleophilic ring-opening of epoxides or cyclization of amino alcohols.

• Triazolone Formation: Cyclocondensation of hydrazine derivatives with carbonyl compounds, followed by phosphorylation using H-phosphonate intermediates.

• Phosphonic Acid Incorporation: Oxidative amination or Arbuzov-type reactions to introduce the phosphonic acid group, potentially employing phosphonium condensing reagents (e.g., PyNTP) to enhance coupling efficiency.

Reaction Optimization

Recent advances in phosphorodiamidate morpholino (PMO) synthesis highlight the utility of phosphonium reagents (e.g., BOPCl, PyNTP) for rapid H-phosphonate activation, reducing coupling times from hours to minutes. For instance, PyNTP achieved >98% NMR yield in morpholino-phosphonamidate couplings under mild conditions (CD3CN–pyridine, 0°C, 20 min). These methods could be adapted for phosphorylating the triazolone nitrogen in the target compound.

Table 2: Hypothetical Synthesis Conditions

Step	Reagents/Conditions	Yield
Morpholine	Epoxide ring-opening, BF3·OEt2 catalyst	~75%
Triazolone	Hydrazine + β-ketoester, HCl/EtOH	~60%
Phosphorylation	PyNTP, DIPEA, CH3CN, RT	>90%

Target Class	Example Disease	Mechanism
Tyrosine Kinases	Cancer	ATP-binding site inhibition
Viral Polymerases	Hepatitis C	Chain termination
Bacterial Peptidases	MRSA Infections	Cell wall synthesis disruption

Physicochemical and Pharmacokinetic Considerations

Solubility and Permeability

The compound’s LogP (estimated 3.2 via PubChem) indicates moderate lipophilicity, balancing membrane permeability and aqueous solubility. The phosphonic acid’s ionization (pKa ~2.0 and ~7.0) may limit oral bioavailability, necessitating prodrug strategies (e.g., esterification).